Cas no 159850-92-7 (1,2-dihydro-Cyclobuta[b]quinoxaline)

1,2-dihydro-Cyclobuta[b]quinoxaline structure
159850-92-7 structure
Product Name:1,2-dihydro-Cyclobuta[b]quinoxaline
CAS No:159850-92-7
MF:C10H8N2
MW:156.183921813965
CID:109356
PubChem ID:45121543
Update Time:2025-04-18

1,2-dihydro-Cyclobuta[b]quinoxaline Chemical and Physical Properties

Names and Identifiers

    • 1,2-dihydro-Cyclobuta[b]quinoxaline
    • Cyclobuta[b]quinoxaline,1,2-dihydro-
    • Cyclobuta[b]quinoxaline, 1,2-dihydro-
    • 159850-92-7
    • 1,2-Dihydrocyclobuta[b]quinoxaline
    • 1H,2H-CYCLOBUTA[B]QUINOXALINE
    • ethanoquinoxaline
    • Inchi: 1S/C10H8N2/c1-2-4-8-7(3-1)11-9-5-6-10(9)12-8/h1-4H,5-6H2
    • InChI Key: PIYSRPVLALPKGX-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2N=C2C=1CC2

Computed Properties

  • Exact Mass: 156.06884
  • Monoisotopic Mass: 156.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.8A^2
  • XLogP3: 0.6

Experimental Properties

  • PSA: 25.78
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